Cas no 2098084-15-0 (2-(Methanesulfonylmethyl)pyrrolidine hydrochloride)

• Product name: 2-(Methanesulfonylmethyl)pyrrolidine hydrochloride
• CAS No: 2098084-15-0
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 5728316
• PubChem ID: 72716342

2-(Methanesulfonylmethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1342475-48-2
• 2-(methylsulfonylmethyl)pyrrolidine;hydrochloride
• AKOS026669220
• 2-(methanesulfonylmethyl)pyrrolidine hydrochloride
• 2098084-15-0
• F2167-0268
• 2-(Methanesulfonylmethyl)pyrrolidine hydrochloride

• Inchi： 1S/C6H13NO2S.ClH/c1-10(8,9)5-6-3-2-4-7-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： ZIZDNEXPJSDZTL-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CC1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 199.0433776g/mol
• Monoisotopic Mass: 199.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(Methanesulfonylmethyl)pyrrolidine hydrochloride

2-(Methanesulfonylmethyl)pyrrolidine Hydrochloride (CAS No. 2098084-15-0)

2-(Methanesulfonylmethyl)pyrrolidine hydrochloride is a compound with the CAS registry number 2098084-15-0, which is widely recognized in the field of organic chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and incorporates a methanesulfonylmethyl group, which adds unique functional properties to the molecule. The hydrochloride salt form indicates that the compound exists as a zwitterion, with the nitrogen atom in the pyrrolidine ring protonated by a chloride ion.

The chemical structure of 2-(Methanesulfonylmethyl)pyrrolidine hydrochloride is characterized by a pyrrolidine ring (C₄H₈N) substituted at the 2-position with a methanesulfonylmethyl group (-CH₂-SO₂-Me). This substitution introduces a sulfonamide functionality, which is known for its stability and bioavailability-enhancing properties. The sulfonamide group also contributes to the compound's ability to act as a potential drug candidate due to its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the potential of 2-(Methanesulfonylmethyl)pyrrolidine hydrochloride in various therapeutic areas. For instance, researchers have explored its role as a building block for drug development, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The sulfonamide group has been shown to enhance solubility and stability, making it an attractive component in medicinal chemistry.

In terms of synthesis, 2-(Methanesulfonylmethyl)pyrrolidine hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of pyrrolidine with methanesulfonyl chloride in the presence of a base, followed by acidification to yield the hydrochloride salt. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly influence the yield and purity of the final product.

The application of 2-(Methanesulfonylmethyl)pyrrolidine hydrochloride extends beyond pharmaceutical research. It has also found use in materials science as a precursor for advanced materials, such as polymers and coatings, where its functional groups can contribute to improved mechanical and chemical properties. Additionally, its role as an intermediate in organic synthesis has made it a valuable commodity in chemical manufacturing.

From an environmental perspective, understanding the fate and transport of 2-(Methanesulfonylmethyl)pyrrolidine hydrochloride in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing insights into its safety for use in various applications.

In conclusion, 2-(Methanesulfonylmethyl)pyrrolidine hydrochloride (CAS No. 2098084-15-0) is a versatile compound with significant potential in both pharmaceutical and industrial contexts. Its unique chemical structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is expected to grow further.